Cas no 29456-04-0 (1-Propen-2-ol(6CI,7CI,8CI,9CI))

29456-04-0 structure
Product name:1-Propen-2-ol(6CI,7CI,8CI,9CI)
1-Propen-2-ol(6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propen-2-ol(6CI,7CI,8CI,9CI)
- ISOPROPENYL ACETATE
- prop-1-en-2-ol
- 2-Hydroxypropene
- Acetone enol
- Isopropenyl alcohol
- Propen-2-ol
- CH2=C(OH)CH3
- NARVIWMVBMUEOG-UHFFFAOYSA-N
- 29456-04-0
- 2-acetoxy-1-propene(1-propen-2-ol)
- DTXSID20183662
-
- Inchi: InChI=1S/C3H6O/c1-3(2)4/h4H,1H2,2H3
- InChI Key: NARVIWMVBMUEOG-UHFFFAOYSA-N
- SMILES: C=C(O)C
Computed Properties
- Exact Mass: 58.04188
- Monoisotopic Mass: 58.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 30.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.824
- Boiling Point: 54.3°Cat760mmHg
- Flash Point: °C
- PSA: 20.23
1-Propen-2-ol(6CI,7CI,8CI,9CI) Related Literature
-
Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
-
Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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